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Compound of Interest

Compound Name: Cerium--nickel (1/4)

Cat. No.: B15435425

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the physical properties of CeNi4 and other rare-
earth nickel (RNi4) intermetallic compounds, including LaNi4, PrNi4, and NdNi4. The
information presented is based on available experimental data from scientific literature,
focusing on key performance indicators relevant to materials science and condensed matter
physics research.

Performance Comparison

The following tables summarize the available quantitative data for the magnetic, thermal, and
electrical properties of CeNi4 and its counterparts. Direct experimental data for CeNi4 is limited
in the available literature; therefore, data for closely related compounds and general trends are
included for a comprehensive overview.

Table 1: Magnetic Properties
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Table 2: Thermal Properties (Low-Temperature Heat Capacity)

NdNi4Si

Property CeNi4 LaNi5 PrNi5 (related to
NdNi4)

Electronic

Specific Heat
Coefficient (y)
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Table 3: Electrical Properties
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NdNi4Mg
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Not Reported Not Reported Not Reported )
Dependence decreasing
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Experimental Protocols

The data presented in this guide are typically obtained through the following established
experimental methodologies:

Magnetic Susceptibility Measurement

The magnetic susceptibility of these intermetallic compounds is commonly determined using
techniques such as the Gouy method or a Superconducting Quantum Interference Device
(SQUID) magnetometer.

e Gouy Method: This technique involves suspending a cylindrical sample in a uniform
magnetic field. The apparent change in the mass of the sample upon application of the
magnetic field is measured. This change in mass is directly proportional to the magnetic

susceptibility of the material.

e SQUID Magnetometer: A SQUID magnetometer is a highly sensitive instrument used to
measure very weak magnetic fields. The sample is placed within a superconducting coil, and
any change in the magnetic flux due to the sample's magnetization is detected by the
SQUID. This method provides precise measurements of magnetic susceptibility as a function

of temperature and applied magnetic field.

Heat Capacity Measurement

The low-temperature heat capacity is a crucial parameter for understanding the electronic and
lattice contributions to the thermal properties of materials. It is typically measured using
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calorimetry.

» Adiabatic Heat Capacity Measurement: In this method, a known amount of heat is supplied
to the sample in a highly isolated environment (adiabatically). The resulting change in
temperature is measured. The heat capacity is then calculated as the ratio of the heat
supplied to the temperature change. Measurements are often performed in a cryostat to
achieve and maintain low temperatures.

Electrical Resistivity Measurement

The electrical resistivity of intermetallic compounds is a key indicator of their electronic
transport properties. The four-probe method is the standard technique for these
measurements.

e Four-Probe Method: This method minimizes the influence of contact resistance on the
measurement. Four collinear probes are brought into contact with the sample. A constant
current is passed through the outer two probes, and the voltage drop is measured across the
inner two probes. The resistivity is then calculated from the measured current, voltage, and
the geometry of the sample and probes.

Visualizations

The following diagrams illustrate the experimental workflow for characterizing rare-earth nickel
intermetallics and a logical diagram of the relationships between their key properties.
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Experimental Workflow for Characterizing RNi4 Intermetallics
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Experimental Workflow
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Property Interrelationships

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. The heat capacity of LaNi2, LaNi5, PrNi2, and PrNi5 in the temperature range between
0.3 and 7 K [inis.iaea.org]

o 5. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [A Comparative Guide to CeNi4 and Other Rare-Earth
Nickel Intermetallics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15435425#ceni4-vs-other-rare-earth-nickel-
intermetallics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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